Cas no 7509-70-8 ( )
structure
Product Name:
CAS No:7509-70-8
MF:C18H18O4
MW:298.333125591278
CID:981361
PubChem ID:348706
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-carboxy-6-ethylphenyl)-3-ethylbenzoic acid
- SCHEMBL18983054
- DTXSID80325001
- 6,6'-Diethyl[1,1'-biphenyl]-2,2'-dicarboxylic acid
- NSC408160
- 7509-70-8
- NSC-408160
- DB-202042
-
-
- Inchi: 1S/C18H18O4/c1-3-11-7-5-9-13(17(19)20)15(11)16-12(4-2)8-6-10-14(16)18(21)22/h5-10H,3-4H2,1-2H3,(H,19,20)(H,21,22)
- InChI Key: NDTRKGDWUFFEHG-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(CC)=C1C1C(C(=O)O)=CC=CC=1CC)=O
Computed Properties
- Exact Mass: 298.12054
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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